molecular formula C23H19N3O4 B11307741 2-(2-methoxyphenoxy)-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide

2-(2-methoxyphenoxy)-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide

Cat. No.: B11307741
M. Wt: 401.4 g/mol
InChI Key: DEZWHXFVBCLOSS-UHFFFAOYSA-N
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Description

    2-(2-methoxyphenoxy)-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide is a chemical compound with the following structural formula

    C16H16O4\text{C}_{16}\text{H}_{16}\text{O}_4C16​H16​O4​

    .

    Brief Description: This compound combines an acetamide group with two aromatic rings—one containing a methoxy group and the other a phenyl ring linked to a 1,2,4-oxadiazole moiety. The presence of these functional groups suggests potential biological activity.

  • Preparation Methods

      Synthetic Routes: The synthesis of this compound involves several steps. One common approach is to start with 2-methoxyphenol (guaiacol) and react it with 4-methoxybenzoyl chloride to form the intermediate 2-(2-methoxyphenoxy)acetophenone. Subsequent coupling with 3-phenyl-1,2,4-oxadiazole-5-amine yields the final product.

      Reaction Conditions: These reactions typically occur under mild conditions, using appropriate solvents and reagents.

      Industrial Production: While not widely produced industrially, small-scale synthesis can be achieved using standard laboratory techniques.

  • Chemical Reactions Analysis

      Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

      Common Reagents and Conditions:

      Major Products: The specific products depend on the reaction conditions and reagents used.

  • Scientific Research Applications

      Chemistry: Researchers explore its reactivity, stability, and potential as a building block for more complex molecules.

      Biology: Investigating its interactions with biological macromolecules (e.g., proteins, DNA) and potential pharmacological properties.

      Medicine: Assessing its therapeutic potential, such as antimicrobial or anticancer activity.

      Industry: Exploring applications in materials science, such as liquid crystals or organic semiconductors.

  • Mechanism of Action

      Targets: The compound may interact with specific cellular receptors, enzymes, or signaling pathways.

      Pathways: Further studies are needed to elucidate its precise mechanism of action.

  • Comparison with Similar Compounds

    Remember that further research and experimentation are essential to fully understand the compound’s properties and applications

    Properties

    Molecular Formula

    C23H19N3O4

    Molecular Weight

    401.4 g/mol

    IUPAC Name

    2-(2-methoxyphenoxy)-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenyl]acetamide

    InChI

    InChI=1S/C23H19N3O4/c1-28-19-13-7-8-14-20(19)29-15-21(27)24-18-12-6-5-11-17(18)23-25-22(26-30-23)16-9-3-2-4-10-16/h2-14H,15H2,1H3,(H,24,27)

    InChI Key

    DEZWHXFVBCLOSS-UHFFFAOYSA-N

    Canonical SMILES

    COC1=CC=CC=C1OCC(=O)NC2=CC=CC=C2C3=NC(=NO3)C4=CC=CC=C4

    Origin of Product

    United States

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